Cas no 83140-95-8 (1-(3-Chloro-2-methylphenyl)-1h-pyrrole)

• Product Name: 1-(3-Chloro-2-methylphenyl)-1h-pyrrole
• CAS No: 83140-95-8
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• CID: 3056126
• PubChem ID: 4715176
• Update Time: 2025-05-19

1-(3-Chloro-2-methylphenyl)-1h-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-2-methylphenyl)-1h-pyrrole
• STK891945
• SCHEMBL11166677
• 83140-95-8
• AKOS000285769
• IHXLWGQRCWAVFT-UHFFFAOYSA-N
• 1-(3-chloro-2-methylphenyl)pyrrole
• BBL020357

• Inchi： 1S/C11H10ClN/c1-9-10(12)5-4-6-11(9)13-7-2-3-8-13/h2-8H,1H3
• InChI Key： IHXLWGQRCWAVFT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)N1C=CC=C1

Computed Properties

• Exact Mass: 191.0501770Da
• Monoisotopic Mass: 191.0501770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 4.9Ų

1-(3-Chloro-2-methylphenyl)-1h-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-Chloro-2-methylphenyl)-1h-pyrrole

1-(3-Chloro-2-methylphenyl)-1H-pyrrole (CAS No 83140-95-8): A Comprehensive Overview

1-(3-Chloro-2-methylphenyl)-1H-pyrrole, also known by its CAS registry number CAS No 83140-95-8, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the pyrrole family, which is a five-membered aromatic ring containing one nitrogen atom. The presence of a chloro group at the 3-position and a methyl group at the 2-position on the phenyl ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 1-(3-Chloro-2-methylphenyl)-1H-pyrrole typically involves a combination of nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that lead to the formation of this compound. These methods not only enhance yield but also improve the purity of the final product, which is crucial for its application in sensitive environments.

In terms of chemical properties, 1-(3-Chloro-2-methylphenyl)-1H-pyrrole exhibits a high degree of thermal stability, making it suitable for high-temperature applications. Its electronic structure, characterized by conjugated π-systems, contributes to its strong absorption in the ultraviolet-visible spectrum. This property has been leveraged in the development of novel materials for optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance their charge transport properties, paving the way for next-generation electronic materials.

The biological activity of 1-(3-Chloro-2-methylphenyl)-1H-pyrrole has also been a focal point of research. Preclinical studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential as a lead molecule in drug discovery. Additionally, its ability to interact with specific protein targets has been explored in the context of neurodegenerative diseases. While further research is needed to fully understand its pharmacokinetics and toxicity profiles, these findings underscore its promising therapeutic potential.

From an environmental perspective, the degradation pathways of CAS No 83140-95-8 have been studied to assess its impact on ecosystems. Results indicate that under aerobic conditions, this compound undergoes rapid biodegradation, minimizing its long-term environmental footprint. This information is critical for industries involved in its production and handling, as it aligns with global efforts to promote sustainable chemical practices.

In conclusion, 1-(3-Chloro-2-methylphenyl)-1H-pyrrole (CAS No 83140-95-8) stands as a versatile molecule with applications spanning organic synthesis, materials science, and pharmacology. Its unique chemical properties and recent advancements in synthesis techniques position it as a valuable tool for addressing contemporary challenges in these fields. As research continues to unravel its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.